1,2-di-6,9-hexacosadienoylphosphatidylcholine
1,2-di-6,9-hexacosadienoylphosphatidylcholine
Brand Name:
Vulcanchem
CAS No.:
117994-73-7
VCID:
VC0048219
InChI:
InChI=1S/C60H112NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-42-44-46-48-50-52-59(62)66-56-58(57-68-70(64,65)67-55-54-61(3,4)5)69-60(63)53-51-49-47-45-43-41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h36-39,42-45,58H,6-35,40-41,46-57H2,1-5H3/b38-36+,39-37+,44-42+,45-43+/t58-/m1/s1
SMILES:
CCCCCCCCCCCCCCCCC=CCC=CCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCC=CCC=CCCCCCCCCCCCCCCCC
Molecular Formula:
C60H112NO8P
Molecular Weight:
1006.5 g/mol
1,2-di-6,9-hexacosadienoylphosphatidylcholine
CAS No.: 117994-73-7
Main Products
VCID: VC0048219
Molecular Formula: C60H112NO8P
Molecular Weight: 1006.5 g/mol
| CAS No. | 117994-73-7 |
|---|---|
| Product Name | 1,2-di-6,9-hexacosadienoylphosphatidylcholine |
| Molecular Formula | C60H112NO8P |
| Molecular Weight | 1006.5 g/mol |
| IUPAC Name | [(2R)-2,3-bis[[(6E,9E)-hexacosa-6,9-dienoyl]oxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C60H112NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-42-44-46-48-50-52-59(62)66-56-58(57-68-70(64,65)67-55-54-61(3,4)5)69-60(63)53-51-49-47-45-43-41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h36-39,42-45,58H,6-35,40-41,46-57H2,1-5H3/b38-36+,39-37+,44-42+,45-43+/t58-/m1/s1 |
| Standard InChIKey | HTIOLJIYGLMFRC-BDRZZDKZSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCC/C=C/C/C=C/CCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC/C=C/C/C=C/CCCCCCCCCCCCCCCC |
| SMILES | CCCCCCCCCCCCCCCCC=CCC=CCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCC=CCC=CCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCC=CCC=CCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCC=CCC=CCCCCCCCCCCCCCCCC |
| Synonyms | 1,2-di-6,9-hexacosadienoylphosphatidylcholine 1,2-HCDPC |
| PubChem Compound | 6450066 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume